Tert-butyl 3,3-difluoro-4-methylene-2-oxopyrrolidine-1-carboxylate

• Molecular Formula: C10H13F2NO3
• Molecular Weight: 233.21 g/mol
• IUPAC Name: tert-butyl 3,3-difluoro-4-methylidene-2-oxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H13F2NO3/c1-6-5-13(7(14)10(6,11)12)8(15)16-9(2,3)4/h1,5H2,2-4H3
• InChI Key: WXNCMZAIMHJSPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=C)C(C1=O)(F)F

Description

Tert-butyl 3,3-difluoro-4-methylene-2-oxopyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C10H13F2NO3 and its molecular weight is 233.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-(bromomethyl)-3,3-difluoro-2-oxopyrrolidine-1-carboxylate (50.1 g) in tetrahydrofuran (400 mL) was added dropwise 1,8-diazabicyclo[5.4.0]undec-7-ene (25.0 mL) at 0° C. over 15 min. After the completion of the dropwise addition, the mixture was stirred at room temperature for 1 hr. Insoluble materials were filtered off and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: hexane:ethyl acetate=4:1). The obtained crystals were washed with diisopropyl ether to give the title compound as colorless crystals (yield 28.1 g, 76%).